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Natural Source and Plant Origin of Cichoriin
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Compound Focus: Cichoriin

CAS No.: 531-58-8

Cat. No.: S594098

Cichoriin is a coumarin derivative, specifically identified as 7-O-glucosyl-esculetin or aesculetin 7-O-f-
D-glucoside [1]. Its primary natural plant origin is from the common chicory plant, Cichorium intybus L., a

member of the Asteraceae family [2] [3].

e Primary Source: Chicory (Cichorium intybus). This perennial herb is native to Europe, Western
Asia, and North Africa but has been widely introduced and naturalized in other regions, including
North America [4] [2].

¢ Plant Parts: Cichoriin is found throughout the chicory plant. The roots and leaves are significant
sources [2] [3].

¢ Related Compounds: Chicory contains a complex profile of bioactive compounds, including inulin,
sesquiterpene lactones (lactucin, lactucopicrin), caffeic acid derivatives (e.g., chicoric acid), and
other coumarins [2] [3].

Extraction and Analysis of Cichoriin

Efficient extraction is crucial for isolating cicheriin and other bioactive compounds from chicory. Both

conventional and advanced techniques are employed.

Method Key Parameters Solvents Used Key Findings/Output

| Soxhlet Extraction [5] [6] | - Temp: Up to 90°C

e Time: ~6 hours
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e Solid-to-solvent ratio: 1:40 g/mL | Hexane, Ethyl Acetate, Ethanol [6] | - Sequential solvent extraction

e Lower inulin yield (59.1%) vs. UAE [5] | | Ultrasound-Assisted Extraction (UAE) [5] | - Temp: 60°C

e Time: 120 min

¢ Solid-to-solvent ratio: 1:40 g/mL | Distilled Water, Ethanol [5] [6] | - Higher efficiency, shorter time

e Higher inulin yield (64.79%) and purity (98%) [5] | | Chromatographic Fractionation [6] | -
Technique: Column Chromatography

¢ Follows initial solvent extraction | Fractions from Ethyl Acetate & Ethanol extracts [6] | - Isolates
cichoriin into specific bioactive fractions

e Enables purification and detailed analysis |

Experimental Workflow for Bioactive Compound Isolation from Chicory The following diagram
outlines a generalized experimental workflow for extracting and isolating bioactive compounds like

cichoriin from chicory leaves, based on the methodologies cited.
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Experimental workflow for isolating cichoriin from chicory.

Key Biological Activities and Experimental Protocols

Cichoriin exhibits several promising biological activities with elucidated mechanisms of action, particularly

in anti-diabetic and antioxidant effects.

Anti-Diabetic Activity

A 2022 study provides mechanistic insights into cicheriin's anti-diabetic effects using a high-fat

diet/streptozotocin (HFD/STZ)-induced diabetic rat model [1].

e Experimental Protocol:

o Animal Model: Rats induced to develop type 2 diabetes via HFD followed by a low-dose STZ
injection [1].
o Treatment Groups: Diabetic rats were allocated into groups receiving cichoriin (50 or 100
mg/kg) or glibenclamide (5 mg/kg, a standard drug) for a specified period [1].
o Key Assessments:
= Biochemical: Blood glucose, serum insulin, triglycerides (TG), total cholesterol (TC) [1].
= Oxidative Stress Markers: Total antioxidant capacity (TAC), superoxide dismutase
(SOD), catalase, malondialdehyde (MDA) [1].
= Molecular Analysis: MRNA and protein expression of GLUT4, AMPK, and PI3K in
tissues [1].
= Histopathological Examination: Pancreatic tissue analysis [1].
= In Silico Study: Molecular docking to predict binding affinity with GLUT4, AMPK, and
PI3K targets [1].

¢ Quantitative Results: The table below summarizes key findings from the anti-diabetic study,

demonstrating cichoriin's efficacy [1].

Diabetic Control  Cichoriin (50 Cichoriin (100 Glibenclamide (5
Group mglkg) mglkg) mgl/kg)

Parameter

Blood Glucose 452 + 44 206 + 7*# 127 + 3*# 128 + 5*
(mgl/dL)
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Parameter

Serum Insulin
(nlU/mL)

Triglycerides
(mgl/dL)

Total Cholesterol
(mgl/dL)

Hepatic SOD

Hepatic MDA

Diabetic Control
Group

26+0.1

127.7+19.4

99.5+5.6

Significantly

Decreased

Significantly
Increased

Cichoriin (50

mgl/kg)

4.8 £ 0.2*#

99.5+4.38

83.8+21

Normalized

Normalized

Cichoriin (100

mglkg)

7.0+ 0.2%#

76.9 + 9.2%

78.0 + 4.9*

Significantly

Improved*

Significantly
Reduced*

Glibenclamide (5
mglkg)

7.2+0.1*

81.9+5.6

77.6 £4.4*

Similar to

Reference*

Similar to
Reference*

Data presented as mean + SE. *Significantly different from Diabetic Control group. #Significant difference

between cichoriin doses. [1]

e Proposed Mechanism of Action: The study concluded that cichoriin ameliorates diabetes by
upregulating the PIBKIAMPKIGLUT4 signaling pathway, enhancing insulin sensitivity and glucose
uptake in peripheral tissues [1].
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Proposed anti-diabetic mechanism of cichoriin via PI3K/AMPK/GLUT4 pathway.

Antioxidant and Antimicrobial Activities

¢ Antioxidant Activity: Cichoriin demonstrates significant free radical scavenging capacity,
contributing to the reduction of oxidative stress [1] [6]. Fractions isolated from chicory leaves,
potentially containing cichoriin, showed potent, dose-dependent antioxidant activity in DPPH assays,
with some fractions exceeding the activity of standard Vitamin C at high concentrations [6].

e Antimicrobial Activity: Chicory leaf extracts fractionated into five distinct subfractions showed
notable antibacterial activity against various Gram-negative bacteria [6]. Some fractions produced
inhibition zones up to 35 mm against pathogens like Neisseria pharyngis and demonstrated efficacy
comparable to standard antibiotics like ampicillin [6].

Characterization and Purification
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Advanced analytical techniques are used to confirm the identity and purity of isolated cichoriin.

e Chromatography: Liquid Chromatography-Mass Spectrometry (LC-MS) is used to determine the
purity of extracts and identify compounds [5].

e Spectroscopy:
o Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifies functional groups in the

molecule [5].

o Nuclear Magnetic Resonance (NMR) (*H NMR and 13C NMR): Confirms the molecular
structure and anomeric configuration of the glucoside moiety [5].

e Physical Characterization:

o X-Ray Diffraction (XRD): Often shows that chicory-derived inulin and related compounds have
a predominantly amorphous structure [5].

o Scanning Electron Microscopy (SEM): Reveals a rough surface with aggregates of various
sizes and shapes [5].

Conclusion for Research and Development

Cichorium intybus is a robust and validated natural source of cichoriin. The application of greener
extraction techniques like UAE enhances yield and purity. Strong evidence, particularly from a 2022 study,
elucidates a multi-target anti-diabetic mechanism involving the PI3K/AMPK/GLUT4 pathway,
antioxidant activity, and pancreatic protection. These findings, combined with established isolation and
characterization protocols, provide a solid foundation for further drug development and therapeutic

application research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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